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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and laboratory protocols for the utilization
of Diethylenetriamine (DETA) and its derivatives as depressants in mineral flotation separation.
The information is targeted toward professionals in research and development who require a
comprehensive understanding of the application and mechanisms of these reagents.

Introduction

Diethylenetriamine (DETA) and its derivatives are effective chelating agents used in froth
flotation to selectively depress the flotation of certain minerals, thereby enabling the separation
of valuable minerals from gangue.[1][2] The primary mechanism of action involves the
formation of stable complexes with metal ions on the mineral surface, rendering it hydrophilic
and preventing the adsorption of collectors.[1][3][4] This protocol focuses on the application of
a DETA derivative, Diethylenetriaminepenta (methylene-phosphonic acid) pentasodium salt
(DTPMPA), as a depressant for calcite in the flotation of scheelite, and the use of DETA as a
depressant for Cu-activated pyrite.
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Mechanism of Action

The depressive effect of DETA and its derivatives is attributed to their ability to chelate with
metal ions present on the mineral surfaces.

« DTPMPA as a Calcite Depressant: In the separation of scheelite from calcite, DTPMPA acts
as a selective depressant for calcite. The surface of calcite is positively charged due to the
presence of Ca?* ions. The phosphonic acid groups (-POsH~) in the DTPMPA molecule
chelate with these Ca?* sites, forming a hydrophilic layer on the calcite surface.[5][6][7] This
layer inhibits the adsorption of the collector (e.g., sodium oleate), thus depressing the
flotation of calcite.[5][6][7] Conversely, DTPMPA shows minimal adsorption on the scheelite
surface due to electrostatic repulsion and spatial hindrance, allowing for its successful
flotation.[5][6][7]

o DETA as a Pyrite Depressant: In the case of Cu-activated pyrite, DETA functions as a
depressant by removing the activating copper ions from the pyrite surface to form soluble
Cu-DETA complexes.[3] It also competes with the collector for copper sites on the activated
pyrite surface.[3] Aeration in the presence of DETA can further enhance the depression of
pyrite by promoting the formation of hydrophilic iron oxy-hydroxides and Cu(l)-DETA species
on the surface.[3]

Quantitative Data Summary

The following tables summarize the quantitative data from flotation experiments using DTPMPA
and DETA as depressants.

Table 1: Flotation Recovery of Scheelite and Calcite with Varying DTPMPA Dosage
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DTPMPA Dosage (mg/L) Scheelite Recovery (%) Calcite Recovery (%)
0 ~95 ~85
20 ~94 ~60
40 ~93 ~40
60 ~92 ~25
80 ~91 ~15
100 ~90 ~18

Conditions: pH = 9.0, Sodium Oleate (NaOl) collector concentration = 20 mg/L.

Table 2: Flotation Results of Artificially Mixed Ore (Scheelite:Calcite = 1:1)

Depressant WOs Grade (%) WOs Recovery (%)
None 45.21 90.15
DTPMPA (80 mg/L) 69.84 83.90

Conditions: pH = 9.0, Sodium Oleate (NaOl) collector concentration = 20 mg/L.[8]

Table 3: Effect of DETA on the Flotation of Cu-Activated Pyrite

Pyrite Flotation Rate

Condition DETA Dosage (glt) .
Constant (min—?)

Non-aerated 0 1.06

Non-aerated 200 0.61

Non-aerated 500 0.29

Aerated 0 Not Specified

Aerated 500 0.02
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Conditions: pH = 10, CuSOa4 = 200 g/t, Potassium Amyl Xanthate (PAX) = 100 g/t.[3]

Experimental Protocols

Protocol for Flotation Separation of Scheelite from
Calcite using DTPMPA

This protocol describes the laboratory procedure for the micro-flotation of single minerals
(scheelite and calcite) and their artificial mixture using DTPMPA as a selective depressant.

Materials and Reagents:

Pure scheelite and calcite mineral samples

o Diethylenetriaminepenta (methylene-phosphonic acid) pentasodium salt (DTPMPA)

e Sodium Oleate (NaOl) (Collector)

e HCI and NaOH solutions (for pH adjustment)

e Deionized water

¢ Flotation machine with a 40 mL plexiglass cell

e pH meter

Analytical balance

Procedure:

» Mineral Preparation: Grind the pure mineral samples and screen them to obtain a particle
size fraction of -74 to +38 pm. Wash the sized minerals with deionized water and dry them
before use.

e Pulp Preparation: Add 2.0 g of the single mineral sample to 35 mL of deionized water in the
flotation cell.
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pH Adjustment: Stir the pulp for 1 minute and then adjust the pH to the desired value (e.g.,
9.0) using HCI or NaOH solutions.

Depressant Addition: Add the desired concentration of DTPMPA solution (e.g., 80 mg/L) to
the pulp and condition for 3 minutes.

Collector Addition: Introduce the collector, sodium oleate (20 mg/L), and condition for another
3 minutes.

Flotation: Turn on the air supply at a rate of 0.2 L/min and collect the froth for 4 minutes.

Product Collection and Analysis: Collect the floated (concentrate) and un-floated (tailings)
products. Filter, dry, and weigh both fractions. Calculate the flotation recovery.

Mixed Mineral Flotation: For artificially mixed minerals, prepare a 1:1 mixture of scheelite
and calcite (1.0 g of each). Follow the same procedure as for the single mineral flotation.
Analyze the WOs grade and recovery in the concentrate and tailings.
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Caption: Workflow for scheelite-calcite flotation.
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Protocol for Depression of Cu-Activated Pyrite using
DETA

This protocol outlines the laboratory procedure for studying the effect of DETA on the flotation
of copper-activated pyrite.

Materials and Reagents:

Pure pyrite mineral sample

» Diethylenetriamine (DETA)

o Copper Sulfate (CuSOa4) (Activator)

¢ Potassium Amyl Xanthate (PAX) (Collector)
e Lime (for pH adjustment)

» Deionized water

» Flotation machine

e pH meter

Analytical balance

Procedure:

Mineral Preparation: Prepare a pure pyrite sample by grinding and sizing.

Pulp Preparation: Prepare a mineral slurry in the flotation cell.

pH Adjustment: Adjust the pulp pH to 10 using lime.

Activation: Add CuSOa solution (200 g/t) and condition for a set time.

Depressant Addition: Introduce the desired concentration of DETA solution (e.g., 200 or 500
g/t) and condition. For aerated tests, introduce air at a specified rate (e.g., 2 dm3/min) for a
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set duration (e.g., 5 min) during or after DETA addition.

o Collector Addition: Add the collector, PAX (100 g/t), and condition.
» Flotation: Perform flotation for a specified time, collecting froth at timed intervals.

» Analysis: Analyze the flotation products to determine the flotation rate constant.
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Caption: Workflow for Cu-activated pyrite flotation.
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Signaling Pathways and Logical Relationships

The depression mechanism of DTPMPA on calcite involves a direct chemical interaction. The
logical relationship can be visualized as follows:

Calcite Surface
(Positively charged Ca2* sites)

Chemical Adsorption
(Chelation)

Formation of Hydrophilic Layer Inhibition of Collector Adsorption Calcite Flotation Depression

DTPMPA
(-POsH- functional groups)

Click to download full resolution via product page

Caption: DTPMPA depression mechanism on calcite.

The action of DETA on Cu-activated pyrite involves multiple steps leading to its depression.
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\/ \
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Caption: DETA depression mechanism on pyrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylenetriamine-in-flotation-separation|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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